Cas no 1183997-58-1 (2-(5-chloro-2-methoxyphenyl)-2-methylpropanoic acid)

• Product Name: 2-(5-chloro-2-methoxyphenyl)-2-methylpropanoic acid
• CAS No: 1183997-58-1
• MF: C₁₁H₁₃ClO₃
• MW: 228.672122716904
• CID: 6296909
• PubChem ID: 60987884
• Update Time: 2025-05-20

2-(5-chloro-2-methoxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-2-methoxyphenyl)-2-methylpropanoic acid
• 2-(5-chloro-2-methoxyphenyl)-2-methylpropanoicacid
• 1183997-58-1
• CS-0272917
• EN300-1137953

• Inchi： 1S/C11H13ClO3/c1-11(2,10(13)14)8-6-7(12)4-5-9(8)15-3/h4-6H,1-3H3,(H,13,14)
• InChI Key： PIFKMLORWQZFFC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C(=O)O)(C)C)OC

Computed Properties

• Exact Mass: 228.0553220g/mol
• Monoisotopic Mass: 228.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(5-chloro-2-methoxyphenyl)-2-methylpropanoic acid

2-(5-Chloro-2-Methoxyphenyl)-2-Methylpropanoic Acid: A Comprehensive Overview

The compound 2-(5-chloro-2-methoxyphenyl)-2-methylpropanoic acid (CAS No. 1183997-58-1) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique molecular structure, which combines a phenyl ring substituted with chlorine and methoxy groups, along with a propanoic acid moiety. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-(5-chloro-2-methoxyphenyl)-2-methylpropanoic acid, allowing for its exploration in diverse applications. The molecule's structure has been extensively studied to understand its reactivity, stability, and potential interactions with biological systems. For instance, studies have highlighted the role of the methoxy group in enhancing the compound's solubility in polar solvents, while the chlorine substituent contributes to its electronic properties and bioavailability.

In the pharmaceutical sector, 2-(5-chloro-2-methoxyphenyl)-2-methylpropanoic acid has shown promise as a lead compound for drug development. Researchers have investigated its potential as an anti-inflammatory agent, leveraging its ability to modulate key inflammatory pathways. Recent studies have demonstrated that this compound exhibits selective inhibition of cyclooxygenase enzymes, which are central to inflammation and pain mechanisms. These findings suggest that it could serve as a foundation for developing novel therapeutic agents with improved efficacy and reduced side effects.

Beyond pharmaceuticals, this compound has also garnered attention in the field of agrochemicals. Its ability to interact with plant receptors and influence growth regulators has led to exploratory research in crop protection and enhancement. For example, studies have shown that 2-(5-chloro-2-methoxyphenyl)-2-methylpropanoic acid can act as a plant growth regulator, promoting root development and enhancing stress tolerance in crops. This opens up possibilities for its use in sustainable agriculture practices aimed at improving crop yields under adverse conditions.

The material science community has also explored the potential of 2-(5-chloro-2-methoxyphenyl)-2-methylpropanoic acid as a building block for advanced materials. Its unique functional groups make it suitable for polymer synthesis, where it can serve as a monomer or cross-linking agent. Recent research has focused on incorporating this compound into biodegradable polymers, which are increasingly sought after for their environmental benefits. The resulting materials exhibit enhanced mechanical properties and biocompatibility, making them ideal candidates for biomedical applications such as drug delivery systems and tissue engineering scaffolds.

In terms of synthesis, 2-(5-chloro-2-methoxyphenyl)-2-methylpropanoic acid is typically prepared through multi-step organic reactions involving aromatic substitution and carboxylation processes. The synthesis pathway has been optimized to achieve high yields and purity levels, ensuring scalability for industrial production. Researchers have also explored green chemistry approaches to minimize environmental impact during synthesis, such as using catalytic systems or solvent-free reaction conditions.

The safety profile of CAS No. 1183997-58-1 has been thoroughly evaluated through toxicological studies. These studies indicate that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in acute or chronic exposure models. However, further long-term studies are recommended to fully characterize its safety profile across different routes of administration.

Looking ahead, the versatility of 2-(5-chloro-2-methoxyphenyl)-2-methylpropanoic acid presents numerous opportunities for innovation across multiple industries. Its ability to function as both a therapeutic agent and a material precursor underscores its potential as a multi-functional chemical entity. Continued research into its biological mechanisms, material properties, and synthetic methodologies will undoubtedly unlock new applications and contribute to advancements in science and technology.

In conclusion, CAS No. 1183997-58-1, or 2-(5-chloro-2-methoxyphenyl)-2-methylpropanoic acid, stands out as a remarkable compound with broad applicability and promising future prospects. Its unique chemical structure enables diverse interactions across biological systems and materials frameworks, making it an invaluable tool for researchers seeking innovative solutions in various domains.